4-((4-methylbenzyl)thio)-1-(pyridin-2-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[(4-methylphenyl)methylsulfanyl]-1-(pyridin-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C21H21N3OS/c1-15-8-10-16(11-9-15)14-26-20-18-6-4-7-19(18)24(21(25)23-20)13-17-5-2-3-12-22-17/h2-3,5,8-12H,4,6-7,13-14H2,1H3
• InChI Key: FMTJLWHLHPRZJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CC=N4
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol
• CAS No.: 899731-23-8

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyridine ring, a thioether group, and a cyclopentapyrimidinone group. These functional groups suggest that the compound might have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The pyridine ring, for example, is a six-membered ring with one nitrogen atom, which can participate in various chemical reactions. The thioether group and the cyclopentapyrimidinone group also add to the complexity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. Pyridine derivatives, for example, are often polar due to the presence of the nitrogen atom in the ring.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has demonstrated the synthesis of novel dihydropyrazolo[1,5-c]pyrimidin-7(3H)-one/-thione derivatives from pyrimidine compounds. These derivatives are notable for their diverse biological activities, including antiviral, antibacterial, antitumor, and anti-inflammatory effects, which are frequently encountered in various therapeutic drugs. This highlights the compound's potential as a cornerstone in developing medications for hypothyroidism, hypertension, cancer chemotherapy, or HIV infection due to their significant physiological activity, especially in cardiovascular health (Önal et al., 2008).

Antifungal and Antimicrobial Activities

The antifungal activities of novel pyrimidine derivatives with (pyridin-3-ylmethyl)thio and phenylamino moieties were evaluated, showing significant inhibition against Botrytis cinerea and Sclerotinia sclerotiorum. This indicates the compound's utility in agricultural applications, potentially contributing to the control of plant pathogens and enhancing crop protection strategies (Wang et al., 2018).

Additionally, studies on substituted 6,7-dihydrocyclopentapyrimidin-2-amine compounds via one-pot method suggested potential antibacterial and antifungal activities. This synthesis approach, utilizing multicomponent reactions (MCRs), offers a simplified and efficient pathway for creating new organic molecules with potential bioactivity, streamlining the discovery and development of new therapeutics (Tugcu & Turhan, 2018).

Future Directions

Given the potential biological activity of pyridine derivatives and related compounds, there could be interesting future research directions involving this compound, such as exploring its potential uses in medicine or materials science.